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TFM-4AS-1 TFM-4AS-1 Potent selective androgen receptor modulator (SARM) (IC50 = 30 nM). Steroidal compound. Exhibits limited effects on reproductive tissues and sebaceous glands; does not repress AP-1-sensitive MMP-1 reporter. Inhibits 5α-reductase type I and II (IC50 values are 2 and 3 nM respectively).
Brand Name: Vulcanchem
CAS No.: 188589-61-9
VCID: VC0004752
InChI: InChI=1S/C27H33F3N2O2/c1-25-14-12-18-16(8-11-22-26(18,2)15-13-23(33)32(22)3)17(25)9-10-20(25)24(34)31-21-7-5-4-6-19(21)27(28,29)30/h4-7,13,15-18,20,22H,8-12,14H2,1-3H3,(H,31,34)/t16-,17-,18-,20+,22+,25-,26+/m0/s1
SMILES: CC12CCC3C(C1CCC2C(=O)NC4=CC=CC=C4C(F)(F)F)CCC5C3(C=CC(=O)N5C)C
Molecular Formula: C27H33F3N2O2
Molecular Weight: 474.56

TFM-4AS-1

CAS No.: 188589-61-9

Inhibitors

VCID: VC0004752

Molecular Formula: C27H33F3N2O2

Molecular Weight: 474.56

TFM-4AS-1 - 188589-61-9

CAS No. 188589-61-9
Product Name TFM-4AS-1
Molecular Formula C27H33F3N2O2
Molecular Weight 474.56
IUPAC Name (1S,3aS,3bS,5aR,9aR,9bS,11aS)-6,9a,11a-trimethyl-7-oxo-N-[2-(trifluoromethyl)phenyl]-2,3,3a,3b,4,5,5a,9b,10,11-decahydro-1H-indeno[5,4-f]quinoline-1-carboxamide
Standard InChI InChI=1S/C27H33F3N2O2/c1-25-14-12-18-16(8-11-22-26(18,2)15-13-23(33)32(22)3)17(25)9-10-20(25)24(34)31-21-7-5-4-6-19(21)27(28,29)30/h4-7,13,15-18,20,22H,8-12,14H2,1-3H3,(H,31,34)/t16-,17-,18-,20+,22+,25-,26+/m0/s1
SMILES CC12CCC3C(C1CCC2C(=O)NC4=CC=CC=C4C(F)(F)F)CCC5C3(C=CC(=O)N5C)C
Description Potent selective androgen receptor modulator (SARM) (IC50 = 30 nM). Steroidal compound. Exhibits limited effects on reproductive tissues and sebaceous glands; does not repress AP-1-sensitive MMP-1 reporter. Inhibits 5α-reductase type I and II (IC50 values are 2 and 3 nM respectively).
Synonyms (1S,3aS,3bS,5aR,9aR,9bS,11aS)-6,9a,11a-Trimethyl-7-oxo-N-[2-(trifluoromethyl)phenyl]-2,3,3a,3b,4,5,5a,9b,10,11-decahydro-1H-indeno[5,4-f]quinoline-1-carboxamide
PubChem Compound 10277123
Last Modified Dec 03 2021
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